Cas no 145547-69-9 (1-[(4-methylphenyl)methyl]pyrazolidin-3-one)

• Product Name: 1-[(4-methylphenyl)methyl]pyrazolidin-3-one
• CAS No: 145547-69-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 4600709
• Update Time: 2025-10-24

1-[(4-methylphenyl)methyl]pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLBENZYL)TETRAHYDRO-3H-PYRAZOL-3-ONE
• 1-[(4-methylphenyl)methyl]pyrazolidin-3-one

• Inchi： 1S/C11H14N2O/c1-9-2-4-10(5-3-9)8-13-7-6-11(14)12-13/h2-5H,6-8H2,1H3,(H,12,14)
• InChI Key： QXEKKJFUXVXPCM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)CCC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-[(4-methylphenyl)methyl]pyrazolidin-3-one

Introduction to 1-[(4-methylphenyl)methyl]pyrazolidin-3-one (CAS No. 145547-69-9)

1-[(4-methylphenyl)methyl]pyrazolidin-3-one, with the chemical formula C₁₂H₁₄N₂O, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic organic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pyrazolidinone core and a 4-methylphenyl substituent makes it an intriguing molecule for further exploration.

The compound is identified by its CAS number, 145547-69-9, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and referencing, facilitating accurate communication among researchers and industry professionals. The molecular structure of 1-[(4-methylphenyl)methyl]pyrazolidin-3-one consists of a six-membered ring containing nitrogen atoms, which is characteristic of pyrazolidinone derivatives. The methyl group attached to the pyrazolidinone ring and the 4-methylphenyl moiety contribute to its complex reactivity and potential biological activity.

In recent years, there has been a growing interest in pyrazolidinone derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The 4-methylphenyl substituent, in particular, has been shown to enhance the binding affinity and selectivity of these molecules towards specific biological targets. This feature makes 1-[(4-methylphenyl)methyl]pyrazolidin-3-one a valuable scaffold for designing novel drugs.

One of the most compelling aspects of 1-[(4-methylphenyl)methyl]pyrazolidin-3-one is its versatility in chemical modifications. The pyrazolidinone core can be further functionalized to introduce additional pharmacophores or to optimize pharmacokinetic properties. Researchers have utilized this compound as a starting point for synthesizing more complex derivatives that exhibit enhanced biological activity. For instance, modifications at the methyl group or the 4-methylphenyl moiety have led to the development of compounds with improved efficacy and reduced side effects.

The synthesis of 1-[(4-methylphenyl)methyl]pyrazolidin-3-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly used in the preparation of this compound. The ability to synthesize it efficiently is crucial for its further development and application in drug discovery.

Recent studies have highlighted the potential of 1-[(4-methylphenyl)methyl]pyrazolidin-3-one in modulating biological pathways associated with diseases such as cancer and inflammation. Preclinical studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor growth and progression. Additionally, their anti-inflammatory properties make them promising candidates for treating chronic inflammatory conditions. These findings underscore the importance of continued research into this class of molecules.

The pharmaceutical industry has taken note of the promising attributes of 1-[(4-methylphenyl)methyl]pyrazolidin-3-one and is actively exploring its potential for clinical applications. Collaborative efforts between academic researchers and industry scientists are driving innovation in this field. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, new derivatives are being rapidly developed and tested for their therapeutic efficacy.

In conclusion, 1-[(4-methylphenyl)methyl]pyrazolidin-3-one (CAS No. 145547-69-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for drug development. Ongoing studies continue to uncover new applications for this molecule, reinforcing its importance in the quest for novel therapeutic agents.